Cas no 2309309-59-7 (1-(furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine)

• Product Name: 1-(furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine
• CAS No: 2309309-59-7
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5339285
• Update Time: 2025-06-10

1-(furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• furan-3-yl(3-((tetrahydrofuran-3-yl)methoxy)azetidin-1-yl)methanone
• furan-3-yl-[3-(oxolan-3-ylmethoxy)azetidin-1-yl]methanone
• 1-(furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine

• Inchi： 1S/C13H17NO4/c15-13(11-2-4-17-9-11)14-5-12(6-14)18-8-10-1-3-16-7-10/h2,4,9-10,12H,1,3,5-8H2
• InChI Key： DLDPJFXRSDVSLO-UHFFFAOYSA-N
• SMILES： O(CC1COCC1)C1CN(C(C2=COC=C2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 0.4
• Topological Polar Surface Area: 51.9

Additional information on 1-(furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine

1-(Furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine (CAS No: 2309309-59-7)

1-(Furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine, also known by its CAS number 2309309-59-7, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of azetidine, a four-membered ring heterocycle, which is known for its unique chemical properties and potential applications in drug design. The structure of this compound incorporates a furan ring, an oxolane (tetrahydrofuran) group, and a methoxy substituent, making it a complex yet intriguing molecule for scientific exploration.

The synthesis of 1-(furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine involves advanced organic chemistry techniques, including multi-component reactions and precise stereochemical control. Recent studies have highlighted the importance of such compounds in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The furan moiety, a common structural element in natural products, contributes to the compound's ability to interact with biological systems, while the oxolane group enhances its stability and solubility properties.

One of the most notable aspects of this compound is its potential application in drug discovery. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, a study published in 2022 demonstrated that 1-(furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine exhibits potent inhibitory activity against certain kinases, which are key enzymes in cellular signaling processes. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis as a versatile building block. The azetidine ring serves as a valuable scaffold for constructing more complex molecules, while the furan and oxolane groups provide opportunities for functionalization and diversification. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing this compound with high enantiomeric purity, which is crucial for medicinal chemistry applications.

The structural features of 1-(furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine also make it an interesting subject for computational chemistry studies. Researchers have employed molecular modeling techniques to investigate its interactions with target proteins and predict its pharmacokinetic properties. These studies have provided valuable insights into the relationship between the compound's structure and its biological activity, paving the way for further optimization and development.

In conclusion, 1-(furan-3-carbonyl)-3-(oxolan-3-yl)methoxyazetidine (CAS No: 2309309-59) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, combined with cutting-edge synthetic methods and biological insights, positions it as a promising candidate for advancing drug discovery and chemical innovation.